N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide
Overview
Description
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a cyclic urea derivative that has been synthesized through several methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes involved in DNA replication and repair. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide in lab experiments include its potential as an anticancer agent and its anti-inflammatory and analgesic effects. However, its limitations include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide. One direction is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another direction is the study of its potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)cyclopentanecarboxamide has been extensively studied for its potential applications in various fields. One of the most significant applications is in the field of medicinal chemistry, where it has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
properties
IUPAC Name |
N-(2,4-dioxo-1H-pyrimidin-5-yl)cyclopentanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c14-8(6-3-1-2-4-6)12-7-5-11-10(16)13-9(7)15/h5-6H,1-4H2,(H,12,14)(H2,11,13,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPOBCGHDKUXAEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=CNC(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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